
safety and handling of Formamide-13C in the lab

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Formamide-13C

Cat. No.: B1339986 Get Quote

An In-depth Technical Guide to the Safe Handling of Formamide-13C in the Laboratory

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Formamide-13C, a

stable isotope-labeled solvent and reagent commonly used in research and development. Due

to the isotopic nature of Formamide-13C, its chemical and toxicological properties are

considered identical to those of unlabeled formamide. Therefore, all safety precautions and

handling procedures for formamide must be strictly followed when working with its isotopically

labeled counterpart.

Chemical and Physical Properties
Formamide-13C is a clear, colorless, and somewhat viscous liquid with a faint odor of

ammonia.[1] It is a versatile solvent due to its high dielectric constant and miscibility with water

and many organic solvents.[1][2]

Table 1: Physical and Chemical Properties of Formamide-13C
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Property Value References

Chemical Formula H¹³CONH₂

Molecular Weight 46.03 g/mol [3][4]

CAS Number 51284-91-4 [3][4]

Appearance Clear, colorless liquid [1][5]

Odor Faint ammonia-like [1][5]

Boiling Point 210 °C (decomposes) [5]

Melting Point 2-3 °C [5]

Flash Point 152 - 175 °C [2][5]

Density 1.133 - 1.159 g/mL at 25 °C [5]

Solubility Miscible with water [1][2]

Vapor Pressure 0.06 - 0.08 mbar at 20 °C [2][5]

Vapor Density 1.56 (Air = 1) [1][5]

Autoignition Temperature 500 °C [5]

Hazard Identification and Toxicology
Formamide-13C is classified as a hazardous substance with significant health risks. It is a

suspected carcinogen, a known reproductive toxin, and an irritant.[2][6][7] The primary routes

of exposure are inhalation, skin absorption, and eye contact.[6][8]

Table 2: GHS Hazard Classifications and Statements for Formamide
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Hazard Class GHS Category Hazard Statement References

Carcinogenicity 2
H351: Suspected of

causing cancer.
[2][9][10]

Reproductive Toxicity 1B

H360: May damage

fertility or the unborn

child.

[2][3][9][10]

Specific Target Organ

Toxicity (Repeated

Exposure)

2

H373: May cause

damage to organs

(blood, liver, kidneys,

central nervous

system) through

prolonged or repeated

exposure.

[2][11][12][13]

Serious Eye

Damage/Irritation
1

H318: Causes serious

eye damage.
[3]

Acute Toxicity

(Inhalation)
3 H331: Toxic if inhaled. [3]

Germ Cell

Mutagenicity
1B

H340: May cause

genetic defects.
[3]

Toxicological Data:

Formamide is readily absorbed through inhalation, ingestion, and dermal contact.[14] It is

classified as a reproductive hazard and a teratogen in animal studies.[8][14]

Table 3: Acute Toxicity Data for Formamide
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Route Species Value References

Oral LD50 Rat 5325 - 5577 mg/kg [12][15]

Oral LD50 Mouse 3150 mg/kg [12]

Dermal LD50 Rabbit 17000 mg/kg [12]

Inhalation LC50 Rat >3900 ppm (6 hours) [12]

Experimental Protocols for Safety Assessment
The toxicological data presented above are derived from standardized experimental protocols.

While detailed methodologies are extensive, the following provides an overview of the types of

studies conducted.

Acute Toxicity Studies (e.g., LD50, LC50): These experiments determine the dose or

concentration of a substance that is lethal to 50% of a test population. For Formamide, these

studies involve administering the substance orally, dermally, or via inhalation to animal

models (e.g., rats, mice, rabbits) and observing the mortality rate over a specified period.

Carcinogenicity Bioassays: These are long-term studies, typically two years in duration,

where animals are exposed to the substance daily. At the end of the study, tissues and

organs are examined for evidence of tumor formation.[16]

Reproductive and Developmental Toxicity Studies: These experiments assess the effects of

the substance on the reproductive capabilities of adult animals and the development of their

offspring.[14][17][18][19] This includes evaluating fertility, gestation, and the health of the

newborns.

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize exposure to Formamide-13C.

Handling:

Always work in a well-ventilated area, preferably within a certified chemical fume hood.[2][7]

Foundational & Exploratory
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Avoid contact with skin, eyes, and clothing.[2][6]

Do not breathe vapors or mists.[2][20]

Use appropriate personal protective equipment (PPE).[5][6]

Wash hands thoroughly after handling.[2][21]

Keep away from sources of ignition and incompatible materials such as strong oxidizing

agents, acids, and bases.[6][7][13]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[2][6]

Recommended storage temperature is 2-8°C.[2]

Store locked up or in an area accessible only to authorized personnel.[2][5][9]

Store away from incompatible substances.[7]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory when handling Formamide-13C.

Eye/Face Protection: Wear chemical splash-resistant safety glasses or goggles with side

protection. A face shield may be necessary in situations with a high risk of splashing.[2][6][7]

Skin Protection:

Wear a lab coat, long pants, and closed-toe shoes.[6]

Use nitrile rubber gloves. For incidental contact, a thickness of at least 0.11 mm is

recommended. For prolonged contact, use gloves with a thickness of 0.2 mm or greater.[7]

[20]

Respiratory Protection: If working outside of a fume hood or if vapor concentrations are high,

use a NIOSH/MSHA-approved respirator with an appropriate cartridge.[5][9]
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First Aid Measures
In case of exposure, follow these first aid procedures immediately.

Table 4: First Aid Measures for Formamide-13C Exposure

Exposure Route First Aid Procedure References

Inhalation

Move the person to fresh air. If

not breathing, give artificial

respiration. Seek immediate

medical attention.

[2][5][22]

Skin Contact

Immediately flush skin with

running water for at least 15

minutes while removing

contaminated clothing and

shoes. Seek medical attention.

[2][5][22]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids. Seek

immediate medical attention.

[2][5][22]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Seek

immediate medical attention.

[2][5]

Spill and Accident Procedures
In the event of a spill or accidental release, follow these procedures.

Evacuate: Immediately evacuate the area.[6]

Ventilate: Ensure adequate ventilation.
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Contain: Prevent further leakage or spillage if it is safe to do so.[2]

Absorb: Use an inert absorbent material (e.g., sand, diatomaceous earth) to absorb the spill.

[21][23]

Collect: Place the absorbed material into a suitable, labeled container for hazardous waste

disposal.[2][23]

Decontaminate: Clean the spill area with a suitable solvent (e.g., alcohol) followed by soap

and water.[24]

Report: Report the incident to the appropriate safety personnel.

For large spills, or if you are not trained to handle the spill, evacuate the area and contact

emergency services.[20]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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